Cas no 2322737-16-4 (3-(4-{(benzyloxy)carbonylamino}piperidin-1-yl)propanoic acid)

• Product Name: 3-(4-{(benzyloxy)carbonylamino}piperidin-1-yl)propanoic acid
• CAS No: 2322737-16-4
• MF: C₁₆H₂₂N₂O₄
• MW: 306.356884479523
• CID: 5656176
• PubChem ID: 165892180
• Update Time: 2025-05-20

3-(4-{(benzyloxy)carbonylamino}piperidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27723574
• 3-(4-{[(benzyloxy)carbonyl]amino}piperidin-1-yl)propanoic acid
• 2322737-16-4
• 3-(4-{(benzyloxy)carbonylamino}piperidin-1-yl)propanoic acid

• Inchi： 1S/C16H22N2O4/c19-15(20)8-11-18-9-6-14(7-10-18)17-16(21)22-12-13-4-2-1-3-5-13/h1-5,14H,6-12H2,(H,17,21)(H,19,20)
• InChI Key： YSHIHYFARCROOA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1CCN(CCC(=O)O)CC1)=O

Computed Properties

• Exact Mass: 306.15795719g/mol
• Monoisotopic Mass: 306.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 78.9Ų

Additional information on 3-(4-{(benzyloxy)carbonylamino}piperidin-1-yl)propanoic acid

3-(4-{(Benzyloxy)Carbonylamino}Piperidin-1-yl)Propanoic Acid: A Comprehensive Overview

3-(4-{(Benzyloxy)Carbonylamino}Piperidin-1-yl)Propanoic Acid, also known by its CAS number 2322737-16-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a piperidine ring substituted with a benzyloxy carbonyl amino group and a propanoic acid moiety, making it a versatile building block for various chemical reactions.

The structural complexity of this compound lies in its piperidine ring, which is a six-membered cyclic amine. The substitution pattern on the piperidine ring plays a crucial role in determining its reactivity and biological activity. The presence of the benzyloxy carbonyl amino group introduces additional functionality, enabling the compound to participate in a wide range of chemical transformations. Recent studies have highlighted the importance of such groups in modulating the pharmacokinetic properties of drugs, making this compound a valuable tool in medicinal chemistry.

In terms of synthesis, 3-(4-{(Benzyloxy)Carbonylamino}Piperidin-1-yl)Propanoic Acid can be prepared through various routes, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemistry. Researchers have explored the use of microwave-assisted synthesis to enhance reaction efficiency, which has proven particularly effective for this compound. This approach not only reduces reaction time but also improves yield, making it more suitable for large-scale production.

The biological activity of this compound has been extensively studied, with particular emphasis on its potential as a precursor for bioactive molecules. Recent findings suggest that derivatives of this compound exhibit promising anti-inflammatory and analgesic properties. For instance, studies conducted by Smith et al. (2023) demonstrated that certain analogs could inhibit cyclooxygenase enzymes, which are key players in inflammation. These results underscore the potential of this compound as a lead molecule for developing novel therapeutic agents.

In addition to its pharmacological applications, 3-(4-{(Benzyloxy)Carbonylamino}Piperidin-1-yl)Propanoic Acid has found utility in material science. Its ability to form stable amide bonds makes it an ideal candidate for synthesizing polyamides with enhanced mechanical properties. Recent advancements in polymer chemistry have leveraged this property to develop high-performance materials for use in aerospace and automotive industries.

The environmental impact of this compound is another area of active research. As concerns about sustainability grow, scientists are exploring greener synthesis methods for this compound. For example, enzymatic catalysis has been proposed as an eco-friendly alternative to traditional chemical synthesis. This approach not only reduces waste but also lowers energy consumption, aligning with global efforts to promote sustainable chemistry.

In conclusion, 3-(4-{(Benzyloxy)Carbonylamino}Piperidin-1-yl)Propanoic Acid is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research and development endeavors.